Cas no 89179-61-3 (3-Amino-5-methylpyrazin-2-ol)

• Product Name: 3-Amino-5-methylpyrazin-2-ol
• CAS No: 89179-61-3
• MF: C₅H₇N₃O
• MW: 125.128580331802
• CID: 711218
• PubChem ID: 15149673
• Update Time: 2025-11-02

3-Amino-5-methylpyrazin-2-ol Chemical and Physical Properties

Names and Identifiers

• 3-Amino-5-methylpyrazin-2-ol
• 2(1H)-Pyrazinone,3-amino-5-methyl-
• 3-amino-5-methyl-1H-pyrazin-2-one
• SCHEMBL24296547
• SCHEMBL2178063
• 3-amino-5-methylpyrazin-2(1H)-one
• 3-Amino-5-methyl-2(1H)-pyrazinone
• CS-0434582
• AKOS006342237
• FT-0743022
• 89179-61-3
• 3-amino-5-methyl-pyrazin-2-ol
• HEOLCUBUYOTJDB-UHFFFAOYSA-N
• DTXSID801298890
• Pyrazinol, 3-amino-5-methyl- (7CI)
• DB-078316
• G74036

• Inchi： 1S/C5H7N3O/c1-3-2-7-5(9)4(6)8-3/h2H,1H3,(H2,6,8)(H,7,9)
• InChI Key： HEOLCUBUYOTJDB-UHFFFAOYSA-N
• SMILES： O=C1C(N)=NC(C)=CN1

Computed Properties

• Exact Mass: 125.058911855g/mol
• Monoisotopic Mass: 125.058911855g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 204
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.9
• Topological Polar Surface Area: 67.5Ų

Experimental Properties

• Density: 1.44±0.1 g/cm3 (20 ºC 760 Torr),
• Solubility: Slightly soluble (33 g/l) (25 º C),

Additional information on 3-Amino-5-methylpyrazin-2-ol

Comprehensive Guide to 3-Amino-5-methylpyrazin-2-ol (CAS No. 89179-61-3): Properties, Applications, and Market Insights

3-Amino-5-methylpyrazin-2-ol (CAS No. 89179-61-3) is a heterocyclic organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound, often referred to as 3-amino-5-methyl-2-pyrazinol, belongs to the pyrazine family, which is known for its diverse biological activities. Researchers and industry professionals frequently search for "3-Amino-5-methylpyrazin-2-ol synthesis" or "CAS 89179-61-3 applications," highlighting its growing relevance in modern chemistry.

The molecular structure of 3-Amino-5-methylpyrazin-2-ol features an amino group (–NH₂) and a hydroxyl group (–OH) attached to a pyrazine ring, with a methyl group (–CH₃) at the 5-position. This unique arrangement contributes to its solubility in polar solvents and its potential as a building block for more complex molecules. Recent studies on "pyrazine derivatives in drug discovery" have emphasized the importance of compounds like 89179-61-3 in developing new therapeutic agents.

One of the most prominent applications of 3-Amino-5-methylpyrazin-2-ol is in the pharmaceutical industry, where it serves as an intermediate for synthesizing active pharmaceutical ingredients (APIs). Its structural motif is particularly valuable in designing molecules with antimicrobial or anti-inflammatory properties. Searches for "3-Amino-5-methylpyrazin-2-ol in medicinal chemistry" reflect the compound's role in addressing global health challenges, such as antibiotic resistance.

In agrochemistry, CAS 89179-61-3 has shown promise as a precursor for crop protection agents. With increasing demand for sustainable agriculture, researchers are exploring "pyrazine-based agrochemicals" to develop environmentally friendly pesticides. The compound's ability to modulate plant growth and defense mechanisms makes it a candidate for next-generation agrochemical formulations.

The synthesis of 3-Amino-5-methylpyrazin-2-ol typically involves multi-step organic reactions, including cyclization and functional group modifications. Optimizing its production process is a hot topic among chemists, as evidenced by searches for "efficient synthesis of 89179-61-3." Recent advancements in green chemistry have also spurred interest in developing eco-friendly routes to this compound.

From a market perspective, the demand for 3-Amino-5-methylpyrazin-2-ol is steadily growing, driven by its applications in life sciences and materials science. Suppliers and manufacturers often list this compound under alternative names like 5-methyl-3-amino-2-pyrazinol or 3-amino-5-methyl-2(1H)-pyrazinone. Market analysts tracking "specialty chemicals growth 2023" frequently highlight pyrazine derivatives as a key segment.

Quality control and analytical characterization of 89179-61-3 are critical for its commercial and research applications. Techniques such as HPLC, NMR spectroscopy, and mass spectrometry are commonly employed to verify the purity and identity of this compound. Laboratories searching for "3-Amino-5-methylpyrazin-2-ol analytical methods" require robust protocols to ensure product consistency.

In material science, 3-Amino-5-methylpyrazin-2-ol has shown potential as a ligand for metal-organic frameworks (MOFs) or as a monomer for functional polymers. The compound's ability to form coordination complexes makes it interesting for researchers working on "smart materials design" and "molecular electronics."

Safety considerations for handling 3-Amino-5-methylpyrazin-2-ol follow standard laboratory practices for organic compounds. While not classified as hazardous under most regulatory frameworks, proper personal protective equipment (PPE) is recommended when working with this chemical. Safety data sheets (SDS) for CAS 89179-61-3 provide detailed handling instructions that align with "chemical safety best practices."

The future research directions for 3-Amino-5-methylpyrazin-2-ol include exploring its biological activities more comprehensively and developing novel derivatives with enhanced properties. With increasing interest in "heterocyclic compounds for drug development," this pyrazine derivative is likely to remain an important subject of scientific investigation in the coming years.

For researchers and industry professionals seeking reliable sources of 89179-61-3, it's essential to verify supplier credentials and request certificates of analysis. The compound is available from specialty chemical providers who often list it under search terms like "buy 3-Amino-5-methylpyrazin-2-ol" or "89179-61-3 suppliers."

In conclusion, 3-Amino-5-methylpyrazin-2-ol (CAS No. 89179-61-3) represents a versatile chemical building block with significant potential across multiple scientific disciplines. Its applications in pharmaceuticals, agrochemicals, and materials science continue to drive research interest, making it a compound worth watching in the evolving landscape of specialty chemicals.